![molecular formula C22H29N3O2 B6135058 3-(3,5-dimethylphenyl)-N-[[2-(3-hydroxypiperidin-1-yl)pyridin-3-yl]methyl]propanamide](/img/structure/B6135058.png)
3-(3,5-dimethylphenyl)-N-[[2-(3-hydroxypiperidin-1-yl)pyridin-3-yl]methyl]propanamide
Overview
Description
3-(3,5-dimethylphenyl)-N-[[2-(3-hydroxypiperidin-1-yl)pyridin-3-yl]methyl]propanamide is a complex organic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound features a unique structure that includes a dimethylphenyl group, a hydroxypiperidinyl group, and a pyridinyl group, making it an interesting subject for scientific research.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(3,5-dimethylphenyl)-N-[[2-(3-hydroxypiperidin-1-yl)pyridin-3-yl]methyl]propanamide typically involves multiple steps, including the formation of intermediate compoundsCommon reagents used in these reactions include boronic esters, which are valuable building blocks in organic synthesis .
Industrial Production Methods
Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as catalytic protodeboronation and hydromethylation are employed to achieve the desired chemical structure .
Chemical Reactions Analysis
Types of Reactions
3-(3,5-dimethylphenyl)-N-[[2-(3-hydroxypiperidin-1-yl)pyridin-3-yl]methyl]propanamide undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form different products depending on the reagents and conditions used.
Reduction: Reduction reactions can modify the functional groups within the compound.
Substitution: Substitution reactions can introduce new functional groups or replace existing ones.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as lithium aluminum hydride. Reaction conditions vary based on the desired outcome, with temperature, pressure, and solvent choice playing crucial roles.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce amine derivatives.
Scientific Research Applications
3-(3,5-dimethylphenyl)-N-[[2-(3-hydroxypiperidin-1-yl)pyridin-3-yl]methyl]propanamide has a wide range of scientific research applications:
Chemistry: It serves as a building block for synthesizing more complex molecules and studying reaction mechanisms.
Biology: The compound can be used in biological assays to investigate its effects on cellular processes.
Industry: Used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 3-(3,5-dimethylphenyl)-N-[[2-(3-hydroxypiperidin-1-yl)pyridin-3-yl]methyl]propanamide involves its interaction with specific molecular targets and pathways within biological systems. The compound may bind to receptors or enzymes, modulating their activity and leading to various physiological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved.
Comparison with Similar Compounds
Similar Compounds
3,5-Dimethylphenyl 3-(1,3-benzodioxol-5-yl)acrylate: Another compound with a 3,5-dimethylphenyl group, used in different chemical applications.
Bis(3,5-dimethylphenyl)pyridine iridium (III) complexes: Used in organic light-emitting diodes (OLEDs) and other electronic applications.
Uniqueness
3-(3,5-dimethylphenyl)-N-[[2-(3-hydroxypiperidin-1-yl)pyridin-3-yl]methyl]propanamide stands out due to its unique combination of functional groups, which confer specific chemical and biological properties not found in similar compounds
Properties
IUPAC Name |
3-(3,5-dimethylphenyl)-N-[[2-(3-hydroxypiperidin-1-yl)pyridin-3-yl]methyl]propanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H29N3O2/c1-16-11-17(2)13-18(12-16)7-8-21(27)24-14-19-5-3-9-23-22(19)25-10-4-6-20(26)15-25/h3,5,9,11-13,20,26H,4,6-8,10,14-15H2,1-2H3,(H,24,27) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BCMARWINSWSHJN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)CCC(=O)NCC2=C(N=CC=C2)N3CCCC(C3)O)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H29N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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